Cas no 2287-57-2 (Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester)
2287-57-2 structure
Product Name:Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester
Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester
- Methyl bicyclo(2.2.1)heptane-1-carboxylate
- methyl bicyclo[2.2.1]heptane-4-carboxylate
- methyl bicyclo[2.2.1]heptane-1-carboxylate
- DTXSID60177409
- SCHEMBL3704482
- methyl norbornane monocarboxylate
- Methyl norbornane-1-carboxylate
- Bicyclo[2.2.1]heptan-1-carboxylic acid, methyl ester
- 2287-57-2
-
- Inchi: 1S/C9H14O2/c1-11-8(10)9-4-2-7(6-9)3-5-9/h7H,2-6H2,1H3
- InChI Key: ICBCULSDMSBNNZ-UHFFFAOYSA-N
- SMILES: O(C)C(C12CCC(CC1)C2)=O
Computed Properties
- Exact Mass: 154.09942
- Monoisotopic Mass: 154.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 190.4°Cat760mmHg
- Flash Point: 63.5°C
- Refractive Index: 1.51
- PSA: 26.3
Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
2287-57-2 (Bicyclo[2.2.1]heptane-1-carboxylicacid, methyl ester) Related Products
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